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Compound of Interest

Compound Name: ROS inducer 3

Cat. No.: B12370185

For Researchers, Scientists, and Drug Development Professionals

Introduction

ROS inducer 3, also known as Compound 16, is a novel small molecule belonging to the
1,2,3,4-tetrahydro-p-carboline class of compounds. It has been identified as a potent inducer of
Reactive Oxygen Species (ROS), which are chemically reactive molecules and free radicals
derived from molecular oxygen. The controlled induction of ROS is a valuable tool in various
research areas, including the study of oxidative stress, cell signaling, and the development of
novel therapeutics. Notably, Compound 16 has demonstrated significant bioactivity in the
context of controlling intractable plant bacterial diseases by disrupting the bacterial redox
system.[1][2][3] These application notes provide a comprehensive overview of the technical
data, commercial availability, and experimental protocols for the effective use of ROS Inducer
3 (Compound 16) in a research setting.

Chemical and Physical Properties
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Property

Value

Compound Name

ROS inducer 3 (Compound 16)

CAS Number 2921602-09-5

Molecular Formula C22H22F3Ns0

Molecular Weight 401.42 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C for long-term storage.

Commercial Suppliers

ROS Inducer 3 (Compound 16) is available from various commercial suppliers specializing in
research chemicals. It is important to source the compound from a reputable supplier to ensure
purity and consistency.

Supplier Website

MedChemExpress --INVALID-LINK--
Immunomart --INVALID-LINK--
Adooq Bioscience --INVALID-LINK--
Selleck Chemicals --INVALID-LINK--
Cayman Chemical --INVALID-LINK--

Note: Availability and pricing may vary. Please consult the respective supplier's website for the
most current information.

Biological Activity

ROS Inducer 3 (Compound 16) has been shown to exhibit potent biological activity, primarily
through the induction of intracellular ROS. This activity has been effectively demonstrated
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against plant pathogenic bacteria.

Target . . .
. Bioactivity Metric Value Reference
Organism/System
Pseudomonas o
] o ECso (in vitro) 2.86 pg/mL [11[2]
syringae pv. actinidiae
Pseudomonas Protective Activity (in
94.02%

syringae pv. actinidiae  vivo)

Mechanism of Action

The primary mechanism of action for ROS Inducer 3 (Compound 16) is the disruption of the
cellular redox balance, leading to an accumulation of reactive oxygen species. This increase in
ROS can trigger a cascade of downstream cellular events, ultimately leading to cellular stress
and, in the case of pathogenic bacteria, cell death.
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Figure 1: Proposed mechanism of action for ROS Inducer 3 (Compound I6).
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Experimental Protocols

The following are detailed protocols for key experiments involving ROS Inducer 3 (Compound
16).

Protocol 1: In Vitro Measurement of ROS Induction in
Bacterial Cells

This protocol describes the use of the fluorescent probe 2',7'-dichlorodihydrofluorescein
diacetate (DCFH-DA) to measure the intracellular accumulation of ROS in bacterial cells
following treatment with Compound 16.

Materials:

ROS Inducer 3 (Compound 16)

o Bacterial strain of interest (e.g., Pseudomonas syringae)

e Appropriate bacterial growth medium (e.g., Luria-Bertani broth)

e Phosphate-buffered saline (PBS), pH 7.4

o 2'7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

e Dimethyl sulfoxide (DMSO)

* 96-well microplate (black, clear bottom)

o Microplate reader with fluorescence detection (Excitation/Emission: ~485/525 nm)
* Incubator

Procedure:

o Prepare Bacterial Culture: Inoculate the bacterial strain in the appropriate growth medium
and incubate overnight at the optimal temperature with shaking.
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e Prepare Compound I6 Stock Solution: Dissolve ROS Inducer 3 (Compound 16) in DMSO to
prepare a stock solution (e.g., 10 mg/mL).

» Bacterial Cell Preparation:

o

Dilute the overnight culture in fresh medium to an ODeoo of approximately 0.1.

[¢]

Grow the culture to the mid-logarithmic phase (ODeoo = 0.4-0.6).

[e]

Harvest the bacterial cells by centrifugation (e.g., 5000 x g for 10 minutes).

[e]

Wash the cell pellet twice with sterile PBS.

(¢]

Resuspend the cells in PBS to an ODseoo of 0.5.
o DCFH-DA Staining:
o Add DCFH-DA to the bacterial suspension to a final concentration of 10 uM.

o Incubate in the dark for 30 minutes at room temperature to allow the probe to enter the
cells.

e Treatment with Compound I6:

o Aliquot 100 pL of the DCFH-DA-stained bacterial suspension into the wells of a 96-well
microplate.

o Prepare serial dilutions of Compound 16 in PBS from the stock solution.

o Add 100 pL of the Compound 16 dilutions to the respective wells to achieve the desired
final concentrations. Include a vehicle control (DMSO) and a negative control (PBS only).

e Fluorescence Measurement:

o Immediately measure the fluorescence intensity using a microplate reader at an excitation
wavelength of ~485 nm and an emission wavelength of ~525 nm.
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o Continue to measure the fluorescence at regular intervals (e.g., every 15 minutes) for a
desired period (e.g., 2 hours) to monitor the kinetics of ROS production.

Prepare Bacterial

Culture
Harvest and Wash Prepare Compound 16
Bacterial Cells Stock Solution
Stain with
DCFH-DA

Treat with
Compound 16

Measure Fluorescence
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Figure 2: Experimental workflow for in vitro ROS measurement in bacteria.

Protocol 2: In Vivo Protective Activity Assay against
Pseudomonas syringae pv. actinidiae

This protocol outlines a method to assess the protective efficacy of Compound 16 against
bacterial infection in a plant model.

Materials:
e ROS Inducer 3 (Compound I6)
e Pseudomonas syringae pv. actinidiae (Psa)
o Susceptible host plant (e.g., Kiwifruit plantlets)
» King's B (KB) medium
» Sterile water
e Tween-20
e Spraying apparatus
e Humid chamber or plastic bags
e Growth chamber with controlled temperature and humidity
Procedure:
e Inoculum Preparation:
o Culture Psa on KB agar plates for 48 hours at 25°C.
o Scrape the bacterial colonies from the plates and suspend them in sterile water.

o Adjust the bacterial suspension to a concentration of 108 CFU/mL (ODsoo = 0.8).
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Compound 16 Formulation:
o Dissolve Compound I6 in a minimal amount of DMSO.

o Dilute with sterile water containing 0.02% (v/v) Tween-20 to achieve the desired final
concentrations for spraying.

Plant Treatment:

o Use healthy, uniform plantlets for the experiment.

o Spray the aerial parts of the plants with the Compound 16 formulations until runoff.

o As a control, spray a set of plants with a vehicle solution (DMSO and Tween-20 in water).
Bacterial Inoculation:

o After 24 hours of compound treatment, inoculate the plants by spraying them with the Psa
suspension.

Incubation:

o Place the inoculated plants in a humid chamber or cover them with plastic bags for 48
hours to maintain high humidity and facilitate infection.

o Transfer the plants to a growth chamber with controlled conditions (e.g., 25°C, 16h light/8h
dark cycle).

Disease Assessment:
o After a specified incubation period (e.g., 7-14 days), assess the disease severity.

o Disease severity can be scored based on a rating scale (e.g., percentage of leaf area with
symptoms).

o Calculate the protective effect using the following formula: Protective Effect (%) =
[(Disease Severity in Control - Disease Severity in Treatment) / Disease Severity in
Control] x 100
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Figure 3: Workflow for the in vivo protective activity assay.
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Safety Precautions

ROS Inducer 3 (Compound 16) is intended for research use only. Standard laboratory safety
practices should be followed when handling this compound. This includes wearing appropriate
personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid
inhalation of dust and contact with skin and eyes. Consult the Material Safety Data Sheet
(MSDS) from the supplier for detailed safety information.

Troubleshooting

e Low ROS signal: Ensure that the DCFH-DA probe is fresh and has been properly stored.
Check the viability of the bacterial cells. The concentration of Compound 16 may need to be
optimized.

» High background fluorescence: Ensure that the 96-well plate is suitable for fluorescence
measurements. Wash the cells thoroughly to remove any extracellular probe.

» No protective effect in plants: Verify the virulence of the Psa strain. Ensure proper inoculation
and incubation conditions. The concentration of Compound 16 may need to be adjusted.

Conclusion

ROS Inducer 3 (Compound I6) is a valuable research tool for studying the effects of ROS in
biological systems. Its potent activity against plant pathogenic bacteria highlights its potential
for agricultural applications. The protocols provided herein offer a starting point for researchers
to effectively utilize this compound in their studies. Further investigation into its mechanism of
action in different biological contexts is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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